Cas no 2680885-67-8 (Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate)

• Product Name: Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• CAS No: 2680885-67-8
• MF: C₁₇H₁₆BrNO₃
• MW: 362.217844009399
• CID: 5628615
• PubChem ID: 165925571
• Update Time: 2025-07-21

Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate
• EN300-28299995
• 2680885-67-8
• Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

• Inchi： 1S/C17H16BrNO3/c18-15-7-6-14-11-19(8-9-21-16(14)10-15)17(20)22-12-13-4-2-1-3-5-13/h1-7,10H,8-9,11-12H2
• InChI Key： UFRFRICRXKYVBE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)OCCN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 361.03136g/mol
• Monoisotopic Mass: 361.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.8Ų

Additional information on Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate

Introduction to Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2680885-67-8)

Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2680885-67-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class, a heterocyclic structure known for its potential biological activities. The presence of a bromine substituent at the 8-position and a carboxylate group at the 4-position enhances its utility in synthetic chemistry and medicinal chemistry applications.

The benzoxazepine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Specifically, Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate has been explored for its potential role in modulating neurological and cardiovascular pathways. Recent studies have highlighted its significance in the development of novel therapeutic agents targeting central nervous system disorders.

In the realm of synthetic chemistry, the carboxylate functionality of this compound allows for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. The bromine atom at the 8-position serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many active pharmaceutical ingredients (APIs).

Recent advancements in medicinal chemistry have demonstrated the efficacy of benzoxazepine derivatives in treating conditions such as anxiety and epilepsy. The< strong>8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate moiety has been shown to exhibit potent binding affinity to certain neurotransmitter receptors, suggesting its potential as a lead compound for developing new medications.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that can offer improved pharmacokinetic profiles and reduced side effects. The< strong>Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate compound represents a promising candidate due to its structural complexity and functional diversity. Its molecular design allows for fine-tuning of biological activity through structural modifications.

One of the key areas where this compound has shown promise is in the treatment of neurodegenerative diseases. Preclinical studies have indicated that derivatives of benzoxazepine can modulate key signaling pathways involved in neuroprotection and inflammation. The< strong>8-bromo-substituted benzoxazepine derivative is particularly interesting because it combines structural features that are known to enhance drug-like properties.

The synthesis of< strong>Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The introduction of the bromine atom at the 8-position and the carboxylate group at the 4-position are critical steps that determine the compound's reactivity and functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

In conclusion, Benzyl 8-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepine-4-carboxylate (CAS No. 2680885-67-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for benzoxazepine derivatives, this compound is poised to play a crucial role in addressing unmet medical needs.